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Compound of Interest

Compound Name: 2-Aminoquinolin-7-ol
Cat. No.: B11921968
Get Quote
\ J

Synonyms: 2-Amino-7-hydroxyquinoline; 7-Hydroxyquinolin-2-amine Chemical Family:
Aminoquinolines / Phenols Target Audience: Research Scientists, Lab Managers, EHS
Officers[1][2]

Executive Safety Summary

2-Aminoquinolin-7-ol is a bifunctional heterocyclic compound combining a basic
aminoquinoline core with an acidic phenolic moiety.[1][2] While often used as a scaffold in
kinase inhibitor development or as a fluorescent probe, it presents a dual-hazard profile:[1][2]

¢ Quinoline Core: Associated with potential mutagenicity and acute toxicity (oral/dermal).[2][3]
e Phenolic Group: Contributes to tissue irritation and potential cytotoxicity.[2]

Core Directive: This compound must never be disposed of down the drain or in municipal trash.
It requires segregation as Hazardous Chemical Waste intended for high-temperature
incineration.[2]

Hazard Identification & Risk Assessment
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Before handling waste, you must understand the chemical behavior driving the disposal logic.

Property Hazard Implication

Disposal Constraint

Potential DNA

Nitrogen Heterocycle . _ o
intercalation/mutagenicity.[1][2]

Zero Discharge: Must be
destroyed via incineration
(>1000°C) to prevent

environmental persistence.

Weakly acidic (pKa ~9-10);

Phenolic Hydroxyl (-OH) . o
skin/eye irritant.[1][2]

Segregation: Do not mix with
strong oxidizers (e.g., nitric
acid) to avoid exothermic

nitration or polymerization.

) Basic; potential for salt
Amino Group (-NH2) }
formation.[2]

Compatibility: Avoid mixing
with volatile acids in open
containers to prevent fume

generation.

Derived GHS Classification

In the absence of a compound-specific SDS, apply the "Worst-Case" Principle based on

Structural Activity Relationships (SAR) of 2-aminoquinoline and 8-hydroxyquinoline:

o Signal Word: DANGER

o H301: Toxic if swallowed.[3][4][5]

e H318: Causes serious eye damage.

e H341: Suspected of causing genetic defects.[3][5][6]

e H411: Toxic to aquatic life with long-lasting effects.[2][6]

Decision Matrix: Waste Stream Selection

Use this logic flow to determine the correct disposal path for your specific waste type.
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Identify Waste Form

Is it a Solid? Is it a Liquid?

Pure Compound / Powder Gloves / Paper / Tips Identify Solvent Base

Stream A: Solid Hazardous Waste Halogenated Solvent

(DCM, Chloroform)

Non-Halogenated Solvent
(DMSO, MeOH, Water)

(Double Bagged)

Stream B: Halogenated Waste
(Red Can)

Stream C: Non-Halogenated Waste
(Clear/White Can)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Aminoquinolin-7-ol waste streams based on
physical state and solvent matrix.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)

Applicability: Expired powder, contaminated weigh boats, pipette tips, silica gel from columns,
and gloves.

o Containment:
o Place waste in a clear polyethylene bag (minimum 4 mil thickness).[2]
o Double-bagging is mandatory for pure powder to prevent particle release.[2]

e Labeling:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11921968/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-2-aminoquinolin-7-ol
https://www.benchchem.com/product/b11921968/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-aminoquinolin-7-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminoquinolin-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminoquinolin-8-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11921968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Attach a Hazardous Waste Tag.[2]
o Chemical Name: Write "2-Aminoquinolin-7-ol" (Do not use abbreviations like "2-AQ").

o Hazard Checkboxes: Check "Toxic" and "Irritant”.[3]

e Storage:
o Store in a dedicated "Solid Toxic Waste" pail with a tight-fitting lid.[2]

o Do not dispose of in "Biohazard/Red Bag" waste unless the compound was used with
infectious agents.[2] Chemical incineration is distinct from medical waste autoclaving.[2]

Protocol B: Liquid Waste (Reaction Mixtures & Stock
Solutions)

Applicability: HPLC effluent, mother liquors, and dissolved stock solutions.
¢ Solvent Compatibility Check:

o Ensure the solution pH is between 3 and 11.[2] If highly acidic or basic, neutralize carefully
before adding to the waste carboy to prevent container degradation.

o Critical: Do not mix with oxidizing acids (Nitric, Perchloric) or Piranha solution.
e Segregation:
o Halogenated Stream: If dissolved in DCM, Chloroform, or Chlorobenzene.
o Non-Halogenated Stream: If dissolved in DMSO, Methanol, Ethanol, or Acetone.

o Note: If the compound is in an aqueous buffer, it is generally acceptable to add to the Non-
Halogenated stream (check local EHS rules).

o Container:
o Use an HDPE (High-Density Polyethylene) carboy with a vented cap.[2]

o Leave 10% headspace to allow for expansion.[2]
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Protocol C: Empty Containers

o Triple Rinse: Rinse the empty vial/bottle three times with a solvent capable of dissolving the
residue (e.g., Methanol or Acetone).

o Rinsate Disposal: Pour all three rinses into the Liquid Waste container (Protocol B).
o Defacement: Cross out the original label and mark "Empty".[2]

e Glass Disposal: Discard the rinsed bottle in the "Broken/Lab Glass" box, not general trash.

Emergency Spill Response
Scenario: You drop a vial containing 500mg of 2-Aminoquinolin-7-ol powder.[1][2]

o Evacuate & Alert: Clear the immediate area. Alert labmates.

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is visible in
the air, use an N95 or P100 respirator.

e Containment:

o Cover the spill with damp paper towels (water or ethanol) to prevent dust generation.[2]
Do not dry sweep.[2]

o Cleanup:

o Scoop up the damp material and place it in a hazardous waste bag.

o Wipe the surface 3 times with ethanol-soaked towels.[2]

o Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).[2]
Regulatory & Compliance Context
This protocol aligns with "Cradle-to-Grave" management principles.[1][2][7]

o US EPA: Likely falls under RCRA characteristic waste for Toxicity if leachable (D-codes), but
best practice is to manage as P-listed equivalent due to the aminoquinoline structure.[1][2]
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o European Waste Catalogue (EWC): Code 16 05 06* (laboratory chemicals, consisting of or
containing hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures for 2-Aminoquinolin-7-ol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11921968/docs#proper-disposal-procedures-for-2-
aminoquinolin-7-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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